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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066 Get Quote

Essential Safety and Handling Guide for 1-
Chloroethanol
This guide provides critical safety protocols, operational procedures, and disposal plans for

handling 1-Chloroethanol in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe and compliant use of this chemical.

Understanding the Hazards
1-Chloroethanol (also known as 2-Chloroethanol or Ethylene chlorohydrin) is a hazardous

chemical that poses significant risks. It is a flammable liquid and vapor that is fatal if swallowed,

inhaled, or in contact with skin.[1][2][3][4] It also causes serious eye damage and may be

corrosive to metals.[1] Understanding these dangers is the first step toward safe handling.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to create a barrier against exposure. The following

table summarizes the required equipment.
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Body Part
Personal Protective

Equipment (PPE)
Specifications and Rationale

Eyes / Face
Chemical safety goggles and a

face shield

Goggles must meet ANSI

Z.87.1 standards.[5] A face

shield provides full-face

protection against splashes,

which is crucial given the

chemical's severe effects on

eyes and skin.[4][5]

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Double-gloving is

recommended. Standard

rubber gloves may not offer

adequate protection.[6] Nitrile

gloves can provide short-term

protection.[5] Always inspect

gloves before use and change

them immediately upon contact

with the chemical.

Body
Chemical-resistant lab coat or

apron and long pants

A fully buttoned lab coat made

of a suitable material should

be worn over long pants and a

long-sleeved shirt to cover as

much skin as possible.[5]

Avoid polyester or acrylic

fabrics.[5]

Feet
Closed-toe, closed-heel

chemical-resistant shoes

Shoes must cover the entire

foot to protect against spills.[5]

Respiratory Respirator (if required) All handling of 1-Chloroethanol

must be done in a certified

chemical fume hood.[2][3] If

engineering controls like a

fume hood are not sufficient to

keep exposure below

permissible limits, a respirator

is required.[1][5] A self-
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contained breathing apparatus

(SCBA) should be used for

spill response or emergencies.

[2][3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is essential for minimizing risk.

Step 1: Preparation and Engineering Controls

Ventilation: Confirm that the chemical fume hood is functioning correctly before starting any

work.

Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher are

accessible and operational.

Spill Kit: Have a spill kit ready with appropriate absorbent materials (e.g., sand, diatomite,

acid binders).[7]

Container Inspection: Check the chemical container for any signs of damage or leaks before

moving it to the work area.

Step 2: Chemical Handling

Work Area: Conduct all work within the fume hood.[2][3]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as the chemical is flammable.[1]

Tools: Use only non-sparking, explosion-proof tools.[1][3]

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1]

[3] Avoid inhaling vapors or mists.[4]

Hygiene: Do not eat, drink, or smoke in the work area.[1]

Step 3: Post-Handling and Cleanup
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Decontamination: Thoroughly wash hands and any exposed skin with soap and water after

handling.[1][7]

Clothing: Immediately remove any clothing that becomes contaminated.[1]

Work Surface: Clean the work area within the fume hood after the procedure is complete.

Storage and Disposal Plan
Storage

Location: Store in a cool, dry, and well-ventilated area designated for flammable and toxic

chemicals.[2][3][4]

Container: Keep the container tightly closed.[1][6] Do not use metal containers.[1] Containers

should be resealed carefully after opening and kept upright.[4]

Conditions: Keep away from heat, sparks, open flames, and other sources of ignition.[2][3]

The substance is moisture-sensitive; storing under an inert gas is recommended.[1][2][4]

Incompatibilities: Store separately from incompatible materials such as strong acids, bases,

and metals.[3]

Disposal

Waste Classification: 1-Chloroethanol is a hazardous waste and must be disposed of

accordingly. It is considered a halogenated solvent waste.[8]

Waste Collection:

Collect waste 1-Chloroethanol and contaminated materials in a designated, properly

labeled, and sealed hazardous waste container.[9]

Do not mix with non-halogenated solvent waste to avoid higher disposal costs.[8]

Do not dispose of 1-Chloroethanol down the drain.[1][4][10]
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Container Disposal: Empty chemical bottles must be triple-rinsed with a suitable solvent, with

the rinsate collected as hazardous waste.[10] The rinsed bottle should be labeled as "triple

rinsed" before disposal according to institutional guidelines.[10]

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health

and Safety (EHS) department.[10]
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Step 1: Preparation

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash, Spill Kit)

Step 2: Handling

Perform Work in Fume Hood
(Use non-sparking tools)

Step 3: Cleanup & Storage

Decontaminate & Wash Hands

Store Chemical Securely

Step 4: Waste Disposal

Collect Waste in Labeled Container

Request EHS Waste Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Chloroethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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